Cas no 1805095-11-7 (2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide
• CAS No: 1805095-11-7
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4891903
• Update Time: 2025-06-07

2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-2-12-5(7(8)9)4(10)6(3)15(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： XKPPFBRGZUHMFQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide

Introduction to 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide (CAS No. 1805095-11-7)

2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide (CAS No. 1805095-11-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide is characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position, an iodine atom at the 3-position, and a methyl group at the 5-position. The sulfonamide functional group at the 4-position further enhances its reactivity and biological activity. The presence of these specific substituents imparts unique chemical and physical properties to the compound, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as its inhibitory effects on angiogenesis.

The pharmacokinetic properties of 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, it exhibits low toxicity and minimal side effects in animal models, suggesting its safety profile is suitable for further clinical development.

The synthetic route for 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and iodine substituents, and final sulfonation. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of the process.

In conclusion, 2-(Difluoromethyl)-3-iodo-5-methylpyridine-4-sulfonamide (CAS No. 1805095-11-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.